N'-{[5-(4-bromophenyl)-2-furyl]methylene}-4-nitrobenzohydrazide

• IUPAC Name: N-[(E)-[5-(4-bromophenyl)furan-2-yl]methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C18H12BrN3O4/c19-14-5-1-12(2-6-14)17-10-9-16(26-17)11-20-21-18(23)13-3-7-15(8-4-13)22(24)25/h1-11H,(H,21,23)/b20-11+
• InChI Key: LKNNSZQDPORROY-RGVLZGJSSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=NNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])Br
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=N/NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C18H12BrN3O4
• Molecular Weight: 414.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N'-{[5-(4-bromophenyl)-2-furyl]methylene}-4-nitrobenzohydrazide" involves reactions such as the treatment with nucleophiles to afford substitution products and reactions with enolates of various active methylene compounds to afford pyrazole derivatives. For example, C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide is synthesized and treated with nucleophiles to produce corresponding substitution products and pyrazole derivatives upon reaction with active methylene compounds (Hassaneen et al., 1991).

Molecular Structure Analysis

The molecular structure of compounds in this class is often elucidated using X-ray crystallography, revealing details such as bond lengths, angles, and overall molecular conformation. The crystal structure analysis of related compounds, such as N′-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-4-methoxybenzohydrazide, provides insight into the molecular geometry and intermolecular interactions (Mei-An Zhu & X. Qiu, 2011).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including substitution reactions with nucleophiles, selenocyanate, and thiocyanate anions, leading to diverse derivatives with different chemical properties. For instance, the reaction with nucleophiles and active methylene compounds leads to products such as selenadiazoline and thiadiazoline derivatives (Hassaneen et al., 1991).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, boiling points, solubility, and crystalline structure, are determined through various analytical techniques. Crystallographic studies, in particular, offer detailed information about the solid-state structure and the nature of intermolecular interactions within the crystal lattice (Mei-An Zhu & X. Qiu, 2011).